3-(3,4-Dichlorophenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 3-(3,4-dichlorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C13H7Cl2FO2/c14-10-3-1-7(6-11(10)15)9-5-8(13(17)18)2-4-12(9)16/h1-6H,(H,17,18)
• InChI Key: GNVDPNHIDCTSLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)C(=O)O)F)Cl)Cl
• Molecular Formula: C13H7Cl2FO2
• DSSTOX Substance ID: DTXSID30653548
• Molecular Weight: 285.09 g/mol
• CAS RN: 1181441-63-3

Description

3-(3,4-Dichlorophenyl)-4-fluorobenzoic acid, or 3,4-DCFBA, is a fluorinated aromatic acid with a wide range of applications in scientific research. It is a versatile compound that has been used to study the structure and properties of organic compounds, as well as to develop new synthetic methods. In addition, 3,4-DCFBA has been used in the development of new pharmaceuticals and as a tool in the study of biochemical and physiological processes.

Scientific Research Applications

3,4-DCFBA has been used in a variety of scientific research applications. It has been used to study the structure and properties of organic compounds, as well as to develop new synthetic methods. In addition, it has been used as a tool in the study of biochemical and physiological processes, such as the regulation of cell proliferation and apoptosis. It has also been used to study the pharmacokinetics and pharmacodynamics of drugs, and to develop new pharmaceuticals.

Mechanism of Action

The mechanism of action of 3,4-DCFBA is not fully understood. However, it is believed to interact with proteins and enzymes in the cell, which can lead to changes in the cell’s physiology. It has been shown to interact with the transcription factor NF-κB, which is involved in the regulation of cell proliferation and apoptosis. In addition, it has been shown to interact with the enzyme tyrosine kinase, which is involved in the regulation of cell signaling.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,4-DCFBA are not fully understood. However, it has been shown to affect the expression of certain genes involved in the regulation of cell proliferation and apoptosis. In addition, it has been shown to affect the activity of certain enzymes involved in the regulation of cell signaling.

Advantages and Limitations for Lab Experiments

The main advantage of using 3,4-DCFBA in lab experiments is its versatility. It can be used to study the structure and properties of organic compounds, as well as to develop new synthetic methods. In addition, it can be used to study biochemical and physiological processes, such as the regulation of cell proliferation and apoptosis. Its main limitation is its potential toxicity, as it has been shown to have negative effects on the liver and kidneys in animal studies.

Future Directions

There are a number of potential future directions for 3,4-DCFBA research. These include further studies on its biochemical and physiological effects, as well as its potential toxicity. In addition, further research could be conducted on its ability to interact with proteins and enzymes in the cell, and its potential applications in the development of new pharmaceuticals. Finally, it could be used to study the pharmacokinetics and pharmacodynamics of drugs, and to develop new synthetic methods.

Synthesis Methods

3,4-DCFBA can be synthesized by a variety of methods, including direct acylation of the aromatic ring, nucleophilic aromatic substitution, and acid-catalyzed condensation. In the direct acylation method, 3,4-dichlorobenzoyl chloride is reacted with 4-fluorobenzoic acid in the presence of a strong base, such as sodium hydroxide. In the nucleophilic aromatic substitution, 4-fluorobenzoic acid is reacted with 3,4-dichlorobenzene in the presence of a strong base, such as sodium hydroxide. In the acid-catalyzed condensation, 3,4-dichlorobenzaldehyde is reacted with 4-fluorobenzoic acid in the presence of an acid catalyst, such as sulfuric acid.